2-(3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)-N-(2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C15H15N5OS/c21-14(17-8-5-12-2-1-9-22-12)10-13-18-15(20-19-13)11-3-6-16-7-4-11/h1-4,6-7,9H,5,8,10H2,(H,17,21)(H,18,19,20)
• InChI Key: PVJGYXGXCFAAKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCNC(=O)CC2=NC(=NN2)C3=CC=NC=C3
• Molecular Formula: C15H15N5OS
• Molecular Weight: 313.4 g/mol
• CAS No.: 942856-71-5

Description

2-(3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C15H15N5OS and its molecular weight is 313.38. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Biological Activities

• Insecticidal Applications : Novel heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal activity against Spodoptera littoralis, demonstrating the potential of these compounds in agricultural pest management (Fadda et al., 2017).

• Antimicrobial Screening : Synthesis and structural elucidation of derivatives featuring the triazole-pyridine moiety have shown antimicrobial properties, indicating their potential use in the development of new antibacterial and antifungal agents (MahyavanshiJyotindra et al., 2011).

• Antitumor Activity : Compounds incorporating the thiophene and triazole moieties have been explored for their antitumor properties, with some showing promising inhibitory effects on various cancer cell lines. This highlights the potential of such compounds in cancer research and therapy development (Albratty et al., 2017).

• Radiolabeling and Imaging : A dipeptide derivative attached to a triazole-pyridine moiety has been synthesized, radiolabeled, and evaluated for its antimicrobial activity and potential as a new imaging agent, suggesting its application in diagnostic medicine (Abdel-Ghany et al., 2013).

Modification for Enhanced Properties

• Modification for PI3K Inhibition : The modification of compounds by replacing the acetamide group with an alkylurea moiety has led to derivatives with potent antiproliferative activities, reduced toxicity, and significant inhibitory activity against PI3Ks and mTOR, underscoring their potential as anticancer agents with low toxicity (Wang et al., 2015).

• Luminescent Lanthanide Ion Complexes : Thiophene-derivatized compounds and their lanthanide ion complexes have been synthesized, showing strong luminescence. These compounds have potential applications in materials science, particularly in the development of luminescent materials (de Bettencourt-Dias et al., 2007).